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Compound of Interest

Compound Name: 2-Hydroxy-2-methylpropiophenone

Cat. No.: B179518 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of 2-Hydroxy-2-
methylpropiophenone, a commonly used photoinitiator. Adherence to these procedures is

critical for protecting laboratory personnel and the environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to be aware of the hazards associated

with 2-Hydroxy-2-methylpropiophenone. This substance is harmful if swallowed, causes skin

and serious eye irritation, and may cause respiratory irritation.[1] Always handle this chemical

in a well-ventilated area and wear appropriate Personal Protective Equipment (PPE).[1][2]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields or goggles. A face shield is recommended if

there is a splash hazard.[2]

Hand Protection: Chemically resistant gloves, such as nitrile rubber. Gloves must be

inspected before use and disposed of properly after.[2]

Skin and Body Protection: A lab coat or other protective clothing should be worn. Safety

shoes are also recommended.[1]
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Respiratory Protection: In case of inadequate ventilation or the generation of dusts or mists,

use a NIOSH-approved respirator.[1][2]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Minor Spills:

Evacuate and Ventilate: Ensure the area is well-ventilated.[2]

Containment: Use an inert absorbent material such as sand, earth, or vermiculite to contain

the spill.[2][3]

Collection: Carefully sweep or shovel the absorbed material into a suitable, labeled, and

closed container for disposal as hazardous waste.[1][2]

Decontamination: Wash the spill area thoroughly with soap and water.[2][4]

Major Spills:

Evacuate: Immediately evacuate all personnel from the affected area.[4]

Alert: Notify your institution's Environmental Health and Safety (EHS) department and follow

their emergency procedures.

Secure the Area: Prevent entry into the spill area.

Professional Cleanup: Only trained personnel with appropriate PPE, including self-contained

breathing apparatus, should manage the cleanup of large spills.[1][4]

Step-by-Step Disposal Procedure
Improper disposal of 2-Hydroxy-2-methylpropiophenone is prohibited. Never dispose of this

chemical down the drain or in regular trash.[2][5] All chemical waste must be managed in

accordance with local, state, and federal regulations.[4]
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Waste Collection:

Collect waste 2-Hydroxy-2-methylpropiophenone, including any contaminated materials

from spills, in a designated, chemically compatible, and leak-proof container.[5]

The container must be kept closed except when adding waste.[2][6]

Do not mix with other incompatible wastes. Specifically, keep away from strong oxidizing

agents.[1][7]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Hydroxy-2-methylpropiophenone".[6]

Include the date when the first waste was added to the container.[8]

Storage:

Store the waste container in a designated satellite accumulation area (SAA) at or near the

point of generation.[5][8]

The storage area should be cool, dry, and well-ventilated.[1]

Ensure secondary containment is in place to prevent spills from reaching drains.[5][8]

Disposal Request:

Once the container is full or waste has been accumulated for the maximum allowed time

(typically six to twelve months depending on institutional and EPA regulations), contact

your institution's EHS department to arrange for pickup and disposal.[5][8][9]

Disposal must be carried out by a licensed professional waste disposal service.[4] The

recommended disposal method is incineration in a chemical incinerator equipped with an

afterburner and scrubber.[1][4]

Quantitative Data Summary
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The following table summarizes key quantitative data for 2-Hydroxy-2-methylpropiophenone,

providing a quick reference for safety and handling.

Property Value Reference

Molecular Formula C₁₀H₁₂O₂ [2]

Molecular Weight 164.20 g/mol [2]

Appearance Colorless to yellowish liquid [7][10]

Boiling Point 102 - 103 °C at 5 hPa [7]

Melting Point 4 °C [7]

Flash Point 122 °C (closed cup) [7][11]

Density 1.077 g/cm³ at 25 °C [7]

Water Solubility 13.3 g/L at 20 °C [7]

Vapor Pressure 0.01 hPa at 25 °C [7]

Acute Toxicity (Oral, Rat LD50) 1694 mg/kg [7]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Hydroxy-2-
methylpropiophenone, from waste generation to final disposal.
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Figure 1. Disposal Workflow for 2-Hydroxy-2-methylpropiophenone
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Caption: Disposal Workflow for 2-Hydroxy-2-methylpropiophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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